Cas no 1308838-29-0 (3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester)
1308838-29-0 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
CAS No:1308838-29-0
MF:C13H19ClO3
MW:258.741163492203
CID:2110628
Update Time:2023-11-19
3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-chloro-3-formyl-1-methylcyclohex-3-enecarboxylate
- CID 87279508
- 3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H19ClO3/c1-12(2,3)17-11(16)13(4)6-5-10(14)9(7-13)8-15/h8H,5-7H2,1-4H3
- InChI Key: AQYSIPACQACJQY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)CC(C(=O)OC(C)(C)C)(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 365
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 320.4±42.0 °C(Predicted)
3-Cyclohexene-1-carboxylic acid, 4-chloro-3-formyl-1-methyl-, 1,1-dimethylethyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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